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Compound of Interest

1,4-di-tert-Butyl-2,5-
Compound Name: ,
dimethoxybenzene

cat. No.: B1295392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,4-di-tert-Butyl-2,5-
dimethoxybenzene, a versatile aromatic organic compound. This document details its
fundamental chemical and physical properties, provides a comprehensive experimental
protocol for its synthesis, and explores its significant applications, particularly in the realm of
energy storage.

Core Data and Physical Properties

1,4-di-tert-Butyl-2,5-dimethoxybenzene is a substituted aromatic ether. Its molecular
structure, characterized by the presence of two bulky tert-butyl groups and two electron-
donating methoxy groups on a benzene ring, imparts unique steric and electronic properties
that are leveraged in various chemical applications.[1][2]

The key quantitative data for this compound are summarized in the table below for easy
reference and comparison.
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Property Value

Molecular Formula C16H2602[2][3][4][5][6]

Molecular Weight 250.38 g/mol [2][3][4]1[7]

CAS Number 7323-63-9[3][4][5]

Appearance White to off-white solid[3]

Melting Point 103-104 °C[4][7]

Boiling Point 336.3 °C at 760 mmHg[4][7]

Density 0.924 g/cm?3[4]

Flash Point 115.3 °C[4]

InChl Key ATGCJUULFWEWPY-UHFFFAOY SA-N[6][7]

Molecular Structure

The structural arrangement of 1,4-di-tert-Butyl-2,5-dimethoxybenzene is central to its
chemical behavior.
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Caption: Molecular structure of 1,4-di-tert-Butyl-2,5-dimethoxybenzene.
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Experimental Protocols
Synthesis via Friedel-Crafts Alkylation

The primary method for synthesizing 1,4-di-tert-Butyl-2,5-dimethoxybenzene is through a
Friedel-Crafts alkylation reaction.[5] This electrophilic aromatic substitution involves the
reaction of 1,4-dimethoxybenzene with tert-butyl alcohol in the presence of a strong acid
catalyst, typically sulfuric acid.[4][7] The methoxy groups on the benzene ring are activating
ortho-para directors, while the bulky tert-butyl groups provide steric hindrance that favors the
formation of the 1,4-di-substituted product.[2][5]

Materials:

1,4-dimethoxybenzene

« tert-Butyl alcohol

e Glacial acetic acid

» Concentrated sulfuric acid

e Ice

e Methanol

e Dichloromethane (for recrystallization, optional)
e Anhydrous calcium chloride (optional)
Procedure:

 In aflask equipped with a stirrer and placed in an ice-water bath, dissolve 1,4-
dimethoxybenzene in tert-butyl alcohol and glacial acetic acid.[3][7]

 In a separate flask, carefully prepare a chilled mixture of concentrated sulfuric acid.

e Slowly add the cold sulfuric acid solution to the 1,4-dimethoxybenzene mixture, ensuring the
temperature remains low (typically below 15-20°C).[3][4]
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After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for a designated period (e.g., 5-20 minutes) to complete the reaction.[7][8]

Quench the reaction by pouring the mixture over crushed ice. This will dilute the sulfuric acid
and cause the product to precipitate.[1][3]

Collect the solid product by vacuum filtration and wash it thoroughly with water, followed by
cold methanol.[3][4]

The crude product can be further purified by recrystallization from a suitable solvent such as
methanol or a mixture of dichloromethane and methanol.[1][3][4]

Dry the purified product, record the yield, and characterize it using techniques like melting
point determination, IR, and NMR spectroscopy.[3]
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Reactants Reaction Conditions
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Caption: Experimental workflow for the synthesis of 1,4-di-tert-Butyl-2,5-dimethoxybenzene.

Applications in Drug Development and Research

While direct applications in drug development are not prominently documented in the public
domain, its role as a versatile chemical building block is significant.[2] Its stable and well-
defined properties make it a reliable starting material or intermediate in multi-step syntheses for
creating more complex molecules, which could include novel pharmaceuticals, agrochemicals,
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or advanced materials.[2] The steric hindrance provided by the tert-butyl groups can be
strategically used to direct the regioselectivity of subsequent reactions.[1]

Advanced Application: Redox Shuttle Additive in
Lithium-lon Batteries

A notable and well-researched application of 1,4-di-tert-Butyl-2,5-dimethoxybenzene is as a
redox shuttle additive for overcharge protection in lithium-ion batteries.[9] Overcharging can
lead to thermal runaway and battery failure. This compound provides an electrochemical
bypass mechanism at a specific voltage.

Mechanism of Action: When a lithium-ion cell reaches a full charge, the voltage begins to rise. If
charging continues, the excess current can cause irreversible damage. When 1,4-di-tert-Butyl-
2,5-dimethoxybenzene is present in the electrolyte, it gets oxidized at the cathode at a
potential slightly above the normal full-charge voltage of the cell. The resulting radical cation is
stable due to the molecular structure and travels to the anode, where it is reduced back to its
original form. This reversible redox cycle effectively shuttles electrons from the cathode to the
anode, dissipating the excess charging current as heat and preventing the cell voltage from
rising to dangerous levels.[9] This compound has been demonstrated to provide high-rate
overcharge protection for hundreds of cycles in LiFePOas-based cells.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. web.mnstate.edu [web.mnstate.edu]
. hbinno.com [nbinno.com]

. books.rsc.org [books.rsc.org]

. amherst.edu [amherst.edu]

. 1,4-di-tert-Butyl-2,5-dimethoxybenzene | 7323-63-9 | Benchchem [benchchem.com]

°
» ol EEN w N =

. rsc.org [rsc.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/exploring-the-utility-of-1-4-di-tert-butyl-2-5-dimethoxybenzene-in-chemical-synthesis-by
https://web.mnstate.edu/jasperse/Chem365/Friedel-Crafts%20Alkylation.pdf
https://www.benchchem.com/product/b1295392?utm_src=pdf-body
https://www.researchgate.net/publication/234919925_High-Rate_Overcharge_Protection_of_LiFePO4-Based_Li-Ion_Cells_Using_the_Redox_Shuttle_Additive_25-Ditertbutyl-14-dimethoxybenzene
https://www.benchchem.com/product/b1295392?utm_src=pdf-body
https://www.benchchem.com/product/b1295392?utm_src=pdf-body
https://www.researchgate.net/publication/234919925_High-Rate_Overcharge_Protection_of_LiFePO4-Based_Li-Ion_Cells_Using_the_Redox_Shuttle_Additive_25-Ditertbutyl-14-dimethoxybenzene
https://www.researchgate.net/publication/234919925_High-Rate_Overcharge_Protection_of_LiFePO4-Based_Li-Ion_Cells_Using_the_Redox_Shuttle_Additive_25-Ditertbutyl-14-dimethoxybenzene
https://www.benchchem.com/product/b1295392?utm_src=pdf-custom-synthesis
https://web.mnstate.edu/jasperse/Chem365/Friedel-Crafts%20Alkylation.pdf
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-utility-of-1-4-di-tert-butyl-2-5-dimethoxybenzene-in-chemical-synthesis-by
https://books.rsc.org/books/edited-volume/36/chapter/42174/5-2-1-Synthesis-of-1-4-Di-t-butyl-2-5
https://www.amherst.edu/system/files/media/0175/Exp14.pdf
https://www.benchchem.com/product/b1295392
https://www.rsc.org/suppdata/books/184973/9781849739634/bk9781849739634-chapter%205.2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. grabmyessay.com [grabmyessay.com]

8. web.mnstate.edu [web.mnstate.edu]

9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,4-di-tert-Butyl-
2,5-dimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295392#1-4-di-tert-butyl-2-5-dimethoxybenzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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